Cas no 502657-12-7 (1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-)
502657-12-7 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
CAS No:502657-12-7
MF:C14H19N3O
MW:245.320163011551
CID:1563873
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
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- Inchi: 1S/C14H19N3O/c1-12(2)4-3-9-18-14-7-5-13(6-8-14)17-11-15-10-16-17/h5-8,10-12H,3-4,9H2,1-2H3
- InChI Key: NIIWFITYWUZMAG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCCCC(C)C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 245.15297
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 385.1±44.0 °C(Predicted)
- PSA: 39.94
- pka: 2.66±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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